Cas no 16091-69-3 (Ethanol,2,2'-[[(5-chloro-2-benzimidazolyl)methyl]imino]di-, dihydrochloride (8CI))
16091-69-3 structure
Product Name:Ethanol,2,2'-[[(5-chloro-2-benzimidazolyl)methyl]imino]di-, dihydrochloride (8CI)
CAS No:16091-69-3
MF:C12H17Cl2N3O2
MW:306.188280820847
CID:200370
PubChem ID:24186619
Update Time:2025-04-19
Ethanol,2,2'-[[(5-chloro-2-benzimidazolyl)methyl]imino]di-, dihydrochloride (8CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2,2'-[[(5-chloro-2-benzimidazolyl)methyl]imino]di-, dihydrochloride (8CI)
- 2-[(6-chloro-1H-benzimidazol-2-yl)methyl-(2-hydroxyethyl)amino]ethanol,hydrochloride
- (5-Chlor-1(3)H-benzimidazol-2-ylmethyl)-bis-(2-hydroxy-aethyl)-amin, Dihydrochlorid
- (5-chloro-1(3)H-benzimidazol-2-ylmethyl)-bis-(2-hydroxy-ethyl)-amine, dihydrochloride
- NSC52686
- 16091-69-3
- DTXSID10637245
- 2,2'-{[(6-Chloro-1H-benzimidazol-2-yl)methyl]azanediyl}di(ethan-1-ol)--hydrogen chloride (1/1)
- NSC-52686
-
- Inchi: 1S/C12H16ClN3O2.ClH/c13-9-1-2-10-11(7-9)15-12(14-10)8-16(3-5-17)4-6-18;/h1-2,7,17-18H,3-6,8H2,(H,14,15);1H
- InChI Key: BNYGPXGNSIKNQY-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC(CN(CCO)CCO)=N2.Cl
Computed Properties
- Exact Mass: 268.08545
- Monoisotopic Mass: 305.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 252
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4A^2
Experimental Properties
- Density: 1.407
- Boiling Point: 556.9°Cat760mmHg
- Flash Point: 290.6°C
- Refractive Index: 1.671
- PSA: 69.48
- LogP: 1.80490
Ethanol,2,2'-[[(5-chloro-2-benzimidazolyl)methyl]imino]di-, dihydrochloride (8CI) Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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